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Compound of Interest

Compound Name: Dyrk1A-IN-2

Cat. No.: B12405363 Get Quote

Essential Safety and Handling Guide for Dyrk1A-
IN-2
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Dyrk1A-IN-2, a potent inhibitor of the dual-specificity tyrosine-phosphorylation-regulated

kinase 1A (DYRK1A).[1] Given that a comprehensive Safety Data Sheet (SDS) for Dyrk1A-IN-
2 is not readily available in the public domain, the following guidelines are based on best

practices for handling potent, biologically active small molecules in a research laboratory

setting. It is imperative to treat this compound as potentially hazardous.

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted for all procedures involving Dyrk1A-IN-2
to ensure the appropriate level of protection.[2] The minimum required PPE includes:

Body Protection: A lab coat must be worn to protect clothing and skin from potential splashes

and spills. For tasks with a higher risk of contamination, chemically resistant coveralls are

recommended.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[3]

For procedures involving splash hazards, such as preparing solutions or working with larger
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quantities, chemical safety goggles and a face shield worn over the goggles are mandatory.

[1][3]

Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental

contact.[3] If direct or prolonged contact is possible, double-gloving or using gloves with

higher chemical resistance is advised. Gloves should be changed immediately if

contaminated, and hands should be washed thoroughly.

Respiratory Protection: Work with solid Dyrk1A-IN-2 should be conducted in a certified

chemical fume hood or a ventilated balance enclosure to avoid inhalation of the powder. If

there is a risk of aerosol generation and engineering controls are not sufficient, a respirator

may be necessary.

Operational and Handling Plan
2.1. Engineering Controls: All work involving Dyrk1A-IN-2 powder should be performed in a

designated area within a certified chemical fume hood, glove box, or other contained ventilation

equipment to minimize inhalation exposure.[4]

2.2. Safe Handling Procedures:

Avoid direct contact with the skin, eyes, and clothing.

Do not ingest or inhale the compound.[4]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Prepare solutions in a fume hood to minimize exposure to vapors or aerosols.

Use the smallest amount of material necessary for the experiment.

Ensure all containers are clearly labeled.

2.3. Storage: Store Dyrk1A-IN-2 in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials. Specific storage temperatures may vary, so always

refer to the supplier's recommendations.
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Disposal Plan
All waste contaminated with Dyrk1A-IN-2, including empty containers, used PPE, and

experimental materials, must be treated as hazardous chemical waste.

Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and plasticware,

in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Dyrk1A-IN-2 in a separate, sealed, and

clearly labeled hazardous waste container. Do not pour any solutions down the drain.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.

Quantitative Data
Specific toxicological data such as LD50 and occupational exposure limits for Dyrk1A-IN-2 are

not publicly available. The table below summarizes the available physical and chemical

properties.

Property Value

Molecular Formula C₂₇H₃₄N₆O₃

Molecular Weight 490.60 g/mol

CAS Number 2459657-37-3

Appearance Solid

EC₅₀ for DYRK1A 37 nM[1]

Dyrk1A Signaling Pathway
The following diagram illustrates a simplified representation of the Dyrk1A signaling pathway,

highlighting some of its key upstream regulators and downstream substrates. Dyrk1A plays a

crucial role in various cellular processes, including cell cycle regulation, neuronal development,

and apoptosis.[2][5]
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Caption: Simplified Dyrk1A signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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